Hydrocortisone 11,17,21-Triacetate
Hydrocortisone 11,17,21-Triacetate
Brand Name:
Vulcanchem
CAS No.:
3517-51-9
VCID:
VC20834752
InChI:
InChI=1S/C27H36O8/c1-15(28)33-14-23(32)27(35-17(3)30)11-9-21-20-7-6-18-12-19(31)8-10-25(18,4)24(20)22(34-16(2)29)13-26(21,27)5/h12,20-22,24H,6-11,13-14H2,1-5H3/t20-,21-,22-,24+,25-,26-,27-/m0/s1
SMILES:
CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)OC(=O)C)C)OC(=O)C
Molecular Formula:
C27H36O8
Molecular Weight:
488.6 g/mol
Hydrocortisone 11,17,21-Triacetate
CAS No.: 3517-51-9
Cat. No.: VC20834752
Molecular Formula: C27H36O8
Molecular Weight: 488.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 3517-51-9 |
|---|---|
| Molecular Formula | C27H36O8 |
| Molecular Weight | 488.6 g/mol |
| IUPAC Name | [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-diacetyloxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C27H36O8/c1-15(28)33-14-23(32)27(35-17(3)30)11-9-21-20-7-6-18-12-19(31)8-10-25(18,4)24(20)22(34-16(2)29)13-26(21,27)5/h12,20-22,24H,6-11,13-14H2,1-5H3/t20-,21-,22-,24+,25-,26-,27-/m0/s1 |
| Standard InChI Key | RDTYFNDRVBLKAX-GVVWVFJASA-N |
| Isomeric SMILES | CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)OC(=O)C)C)OC(=O)C |
| SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)OC(=O)C)C)OC(=O)C |
| Canonical SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)OC(=O)C)C)OC(=O)C |
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